Cas no 1343826-27-6 (5-(furan-3-yl)-1,2,4-oxadiazol-3-amine)

• Product Name: 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine
• CAS No: 1343826-27-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 4590870
• PubChem ID: 63691895
• Update Time: 2025-05-24

5-(furan-3-yl)-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine

• Inchi： 1S/C6H5N3O2/c7-6-8-5(11-9-6)4-1-2-10-3-4/h1-3H,(H2,7,9)
• InChI Key： RUYVXCLJDZJMTB-UHFFFAOYSA-N
• SMILES： O1C(C2C=COC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 151.038
• Monoisotopic Mass: 151.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine

Introduction to 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1343826-27-6) and Its Emerging Applications in Chemical Biology

The compound 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1343826-27-6) represents a fascinating heterocyclic scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fused ring system comprising a furan ring and a 1,2,4-oxadiazole core, exhibits unique structural and electronic properties that make it a promising candidate for various biological applications.

At the heart of its appeal lies the synergistic interplay between the furan and oxadiazole moieties. The furan ring introduces a polarized C-O bond and a potential site for hydrogen bonding interactions, while the 1,2,4-oxadiazole core provides a rigid aromatic system with electron-deficient nitrogen atoms. This combination not only enhances the compound's solubility and bioavailability but also opens up possibilities for diverse functionalization strategies.

Recent advancements in medicinal chemistry have highlighted the utility of oxadiazole derivatives in drug discovery. Specifically, 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine has been explored for its potential as an inhibitor of various biological targets. For instance, studies have demonstrated its ability to modulate enzyme activity by interacting with key residues in the active site. This has been particularly relevant in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in inflammatory and autoimmune diseases.

The structural features of this compound also make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of multiple hydrogen bonding donors and acceptors allows for precise tuning of interactions with biological targets. Furthermore, the electron-deficient nature of the oxadiazole ring facilitates coordination with metal ions, which has been exploited in the development of metallo-drugs and catalytic systems.

In the realm of synthetic chemistry, 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine serves as a versatile intermediate for constructing more complex molecules. Its reactivity at both the furan and oxadiazole positions enables diverse transformations, including nucleophilic substitutions, cyclizations, and cross-coupling reactions. These synthetic pathways have been leveraged to generate libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

One particularly intriguing aspect of this compound is its potential application in photopharmacology. The combination of a furan moiety with an oxadiazole core can lead to molecules that exhibit photochemical properties such as fluorescence or photosensitization. Such characteristics are highly valuable in developing next-generation therapeutics that can be activated by light, offering precise spatial and temporal control over drug delivery.

Emerging research also suggests that 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine may play a role in addressing antimicrobial resistance (AMR) challenges. The structural motif has shown promise in disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways. This aligns with global efforts to discover new antibiotics and alternative therapeutic strategies against multidrug-resistant pathogens.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its ability to interact with biological targets suggests utility in developing novel pesticides or herbicides that target specific enzymes or receptors in pests while minimizing environmental impact. Additionally, its electronic properties make it a candidate for use in organic electronics and photovoltaic devices.

From a computational chemistry perspective, 5-(furan-3-yl)-1,2,4-oxadiazol-3-amine has been subjected to extensive molecular modeling studies to elucidate its binding modes with biological targets. These studies have provided insights into key interaction points and have guided the optimization of lead compounds towards higher efficacy and selectivity. Advanced techniques such as molecular dynamics simulations have further enhanced our understanding of dynamic conformational changes that may influence drug-receptor interactions.

The synthesis of this compound has also seen innovative approaches leveraging green chemistry principles. Researchers have explored solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. Such environmentally conscious methodologies are increasingly important in modern drug discovery pipelines.

In conclusion,5-(furan-3-ylyl)-1 , 2 , 4 - ox adia zol - 3 - am ine ( CAS No . 1343826 - 27 - 6 ) stands as a testament to the ingenuity inherent in heterocyclic chemistry . Its multifaceted applications , from modulating enzyme activity to serving as a synthetic building block , underscore its significance in advancing chemical biology . As research continues to uncover new possibilities , this compound is poised to remain at the forefront of innovation in medicinal chemistry . p >